Cas no 2224544-64-1 (n-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide)

• Product Name: n-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide
• CAS No: 2224544-64-1
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 5411040
• PubChem ID: 136555813
• Update Time: 2025-10-24

n-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3146101233
• EN300-6131415
• AKOS034007123
• N-(1,1-Dioxothietan-3-yl)-N-methylprop-2-enamide
• 2224544-64-1
• n-(1,1-dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide
• n-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide

• Inchi： 1S/C7H11NO3S/c1-3-7(9)8(2)6-4-12(10,11)5-6/h3,6H,1,4-5H2,2H3
• InChI Key： YBXPCZQRZWXPFF-UHFFFAOYSA-N
• SMILES： S1(CC(C1)N(C(C=C)=O)C)(=O)=O

Computed Properties

• Exact Mass: 189.04596439g/mol
• Monoisotopic Mass: 189.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 62.8Ų

Additional information on n-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide

Introduction to N-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide (CAS No. 2224544-64-1)

N-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide, a compound with the chemical formula C₈H₇NO₄S, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The CAS number 2224544-64-1 uniquely identifies this substance, facilitating its study and utilization in various scientific endeavors.

The molecular structure of N-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide features a thietane ring system, which is a heterocyclic compound containing sulfur. This ring system is known for its stability and reactivity, making it a valuable scaffold in medicinal chemistry. The presence of a dioxo group (C=O) and an amide functional group (CONH) further enhances the compound's versatility, allowing for diverse interactions with biological targets.

In recent years, there has been a growing interest in thietane derivatives due to their potential pharmacological activities. Studies have shown that these compounds can exhibit properties such as anti-inflammatory, antimicrobial, and antitumor effects. The specific arrangement of atoms in N-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide makes it a promising candidate for further investigation in these areas.

One of the most intriguing aspects of this compound is its ability to interact with biological macromolecules. The thietane ring can form hydrogen bonds and π-stacking interactions with proteins and nucleic acids, which is crucial for drug design. Additionally, the amide group can participate in hydrophobic interactions, further stabilizing the binding of the compound to its target. These features make N-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide a valuable tool for developing new therapeutic agents.

Recent research has focused on synthesizing derivatives of N-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide to enhance its pharmacological properties. By modifying the substituents on the thietane ring or introducing new functional groups, scientists aim to improve its bioavailability and target specificity. For instance, studies have explored the use of computational methods to predict the binding affinity of these derivatives to various biological targets. These computational approaches have been instrumental in guiding synthetic efforts and optimizing drug-like properties.

The role of N-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide in drug development is further highlighted by its potential as an intermediate in the synthesis of more complex molecules. Its structural features allow it to serve as a building block for larger scaffolds, enabling the creation of novel drugs with tailored properties. This versatility makes it an attractive candidate for medicinal chemists working on next-generation therapeutics.

In conclusion, N-(1,1-Dioxo-1lambda6-thietan-3-yl)-n-methylprop-2-enamide (CAS No. 2224544-64-1) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features and interactions with biological targets make it a valuable tool for drug development. Ongoing research continues to explore its applications and derivatives, paving the way for new therapeutic strategies.